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Compound of Interest

Compound Name: Acetyl-Hirudin (54-65) sulfated

Cat. No.: B15578928

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of

Acetyl-Hirudin (54-65) sulfated, a significant peptide fragment derived from hirudin. Hirudin, a

naturally occurring polypeptide found in the saliva of the medicinal leech (Hirudo medicinalis),

is a potent natural inhibitor of thrombin, a key enzyme in the coagulation cascade.[1][2] The

acetylated and sulfated 54-65 fragment is of particular interest as it binds to the anion-binding

exosite I of thrombin, playing a crucial role in its inhibitory activity.[1][3][4]

Molecular and Physical Data
The molecular properties of Acetyl-Hirudin (54-65) sulfated have been determined and are

summarized below. This information is critical for experimental design, analytical

characterization, and computational modeling.
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Parameter Value Source(s)

Molecular Weight 1590.62 g/mol [5][6][7][8]

1589.61 g/mol [9]

1590.7 g/mol [1]

Molecular Formula C₆₈H₉₅N₁₃O₂₉S [1][5][6][7][8]

Amino Acid Sequence (3-letter)

Ac-Gly-Asp-Phe-Glu-Glu-Ile-

Pro-Glu-Glu-Tyr(SO₃H)-Leu-

Gln-OH

[1][9]

Amino Acid Sequence (1-letter) Ac-GDFEEIPEE-Y(SO₃H)-LQ [1][9]

CAS Number 125441-00-1 [8][9]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The determination of the precise molecular weight of sulfated peptides like Acetyl-Hirudin (54-

65) requires specialized mass spectrometry techniques due to the labile nature of the sulfate

group.[10][11] The following protocol outlines a general methodology based on established

practices for analyzing sulfated peptides.

Objective: To determine the molecular weight of Acetyl-Hirudin (54-65) sulfated and confirm

its amino acid sequence and post-translational modification.

Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Qq-

TOF) or an Orbitrap instrument, equipped with an electrospray ionization (ESI) source is

recommended.[12][13]

Methodology:

Sample Preparation:

Dissolve the lyophilized Acetyl-Hirudin (54-65) sulfated peptide in a suitable solvent,

typically a mixture of water and acetonitrile with a small percentage of formic acid to
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facilitate protonation.

The final concentration should be optimized for the mass spectrometer being used,

generally in the low micromolar to high nanomolar range.

Mass Spectrometry Analysis (Positive Ion Mode):

Full Scan MS: Acquire full scan mass spectra to identify the precursor ion of the sulfated

peptide. The expected m/z will depend on the charge state of the ion.

Tandem MS (MS/MS): Select the precursor ion for fragmentation using an appropriate

method.

Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD): These

methods often lead to the neutral loss of the SO₃ group (80 Da), which can be a

diagnostic indicator of sulfation.[10][12][14] While this confirms the presence of the

modification, it can make it difficult to pinpoint the exact location of the sulfation.

Electron Transfer Dissociation (ETD) or Electron Capture Dissociation (ECD): These

fragmentation methods are often preferred for localizing labile post-translational

modifications as they tend to preserve the sulfate group on the amino acid side chain

while cleaving the peptide backbone.[11]

Data Analysis:

Analyze the full scan MS data to determine the experimental mass of the intact peptide.

Examine the MS/MS spectra to confirm the peptide sequence and identify the

characteristic neutral loss of SO₃.

If ETD or ECD data is available, analyze the fragment ions to confirm the sulfation site on

the tyrosine residue.

Experimental Workflow
The following diagram illustrates a typical workflow for the characterization of sulfated peptides

by mass spectrometry.
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Workflow for Mass Spectrometry Analysis of Sulfated Peptides.

Mechanism of Action: A Direct Interaction
Acetyl-Hirudin (54-65) sulfated functions as a direct inhibitor of thrombin.[5] It achieves this

by binding to the anion-binding exosite I of thrombin, which is a site distinct from the enzyme's

catalytic active site.[1][3][4] This interaction is crucial for the recognition and binding of many of

thrombin's substrates, including fibrinogen. By occupying this exosite, the hirudin fragment

effectively blocks these interactions, thereby inhibiting thrombin's procoagulant activities. The

sulfation of the tyrosine residue within this peptide fragment is known to significantly enhance

its binding affinity to thrombin's exosite I.[4]

The interaction between Acetyl-Hirudin (54-65) sulfated and thrombin is a direct binding

event rather than a complex signaling pathway. The following diagram illustrates this

straightforward inhibitory relationship.
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Inhibitory Mechanism of Acetyl-Hirudin (54-65) sulfated on Thrombin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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